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Compound of Interest

Compound Name: iodopyridin-2-aMine

CAS No.: 756520-48-6

Cat. No.: B3193812

Get Quote

Category Directive

Primary Hazard

Toxic & Irritant. Releases Iodine (

) and Hydrogen Iodide (

) gas if burned or treated with strong acid.

Waste Stream
Solid Halogenated Organic Waste. (Do NOT

place in regular trash or biohazard bins).

Incompatibility
Strong Acids & Oxidizers. Contact with mineral

acids causes exothermic salt formation.[1]

Drain Disposal
STRICTLY PROHIBITED. Toxic to aquatic life

with long-lasting effects.

Spill Action
Dampen with water to prevent dust; scoop into a

sealed container. Do not dry sweep.
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To dispose of Iodopyridin-2-amine safely, one must understand the causality behind the

safety rules.

The Halogen Factor (Iodine): Unlike simple organic waste, this compound contains iodine.

Standard incineration of non-halogenated waste often occurs at lower temperatures. If

iodinated compounds enter a non-halogenated stream, they release elemental iodine (

) and corrosive hydrogen iodide (

) gas, which can damage incinerator scrubbers and violate emission standards [1].[2]
Therefore, it must be tagged as "Halogenated."[2]

The Amine Factor (Basicity): The 2-amino group makes the pyridine ring basic (

). If thrown into a waste container with acidic residues (e.g., acid chlorides, sulfuric acid), it
will undergo an immediate, exothermic acid-base reaction.[2] This heat can vaporize volatile
solvents in the same bin, creating an explosion risk [2].[2]

Quantitative Hazard Data

Property Value (Approx. for class) Significance for Disposal

Physical State Solid (Powder/Crystals)
Dust generation risk during

transfer.[3][4]

Melting Point 90°C – 130°C
Solid at room temp; requires

solid waste stream.

Flash Point > 100°C (Combustible)
Not a "Flammable Solid"

(Class 4.1) but burns.

Reactivity Basic (Nucleophilic) Incompatible with Acids.

Toxicity Acute Tox. 3 or 4 (Oral)
Requires "Toxic" secondary

labeling.

Part 3: Pre-Disposal Segregation Logic
Effective disposal begins at the bench, not the loading dock. You must segregate this chemical

to ensure the safety of the waste management team.
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The Segregation Decision Tree The following logic flow ensures the material ends up in the

correct regulatory stream (RCRA/EPA compliance).

Waste Generation:
Iodopyridin-2-amine

Is the waste Solid or Liquid?

Solid (Powder/Crystals) Liquid (Dissolved in Solvent)

Is it pure chemical?

Stream A:
Solid Halogenated

Organic Waste

Yes

Check Solvent Type

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

Stream B:
Liquid Halogenated

Organic Waste

*Contaminated by Iodine*

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that even if dissolved in a non-halogenated solvent like

Methanol, the presence of the iodinated solute reclassifies the entire mixture as "Halogenated

Waste" for incineration purposes.[2]
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Part 4: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Surplus)
Best for: Old reagent bottles, excess powder from weighing.[2]

PPE Verification: Wear nitrile gloves (double gloving recommended), safety goggles, and a

lab coat.[2] Use a fume hood to prevent dust inhalation.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Transfer:

Place the original container inside the fume hood.

If the original container is intact and the chemical is expired, do not empty it. Place the

entire original vessel into the waste jar (overpacking).

If loose powder, carefully transfer using a disposable spatula.[2] Avoid creating dust.[4][5]

[6][7]

Labeling:

Apply the hazardous waste label.[8]

Constituents: Write "Iodopyridin-2-amine" (or specific isomer).

Hazards: Check "Toxic" and "Irritant."[9][10]

Critical Tag: Write "HALOGENATED" prominently.

Storage: Store in the Satellite Accumulation Area (SAA) inside a secondary container. Keep

separate from acidic waste streams.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Best for: Mother liquors, HPLC waste, or dissolved reagents.[2]
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Compatibility Check: Ensure the solution pH is neutral or basic. If the solution is acidic (e.g.,

from a reaction workup), neutralize it slowly with Sodium Bicarbonate before adding to the

waste container to prevent heat generation [3].[2]

Stream Selection: Pour into the Halogenated Solvent Waste carboy (often the "Red Can" or

designated halogenated stream).

Crucial: Even if the solvent is Ethanol (non-halogenated), the dissolved iodine compound

requires the mixture to be incinerated as halogenated waste.

Documentation: Log the volume and concentration on the waste tag.

Part 5: Emergency Spill Response
If a spill occurs outside the fume hood, immediate containment is required to prevent

respiratory exposure to the dust.

1. Alert & Isolate
Evacuate immediate area

2. Don PPE
Nitrile gloves, Goggles,

N95/Respirator

3. Dampen & Contain
Cover with wet paper towels

to stop dust

4. Scoop & Wipe
Use scoop/dustpan.
Triple wipe surface.

5. Bag & Tag
Place all debris in
Haz Waste bag

Click to download full resolution via product page

Figure 2: Emergency spill response workflow. The "Dampen" step is critical to prevent the

aerosolization of toxic dust.[3]

Part 6: Regulatory Compliance & Logistics
RCRA Waste Classification (USA) While Iodopyridin-2-amine is not explicitly "P-listed" or "U-

listed" by name, it must be characterized by the generator.[2]

Characteristic: It likely does not fail TCLP for D038 (Pyridine) unless in high concentrations,

but it must be managed as hazardous due to toxicity.

Waste Code Recommendation: If not testing, default to D001 (if combustible solvent present)

or manage as Non-RCRA Regulated Hazardous Waste (state dependent) but handle via

incineration.
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DOT Shipping (for waste haulers):

UN Number: UN 2811

Proper Shipping Name: Toxic solids, organic, n.o.s. (Iodopyridin-2-amine)[2][5][11][12]

Hazard Class: 6.1

Packing Group: III

Documentation Checklist

Waste container labeled "Hazardous Waste".[8]

"Halogenated" checkbox marked.

Full chemical name written (No formulas/abbreviations).

Start date recorded (Waste must be moved within 90/180 days depending on generator

status).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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